Cas no 10569-54-7 (1,1-diethyl-3-methylthiourea)

1,1-diethyl-3-methylthiourea structure
Product name:1,1-diethyl-3-methylthiourea
1,1-diethyl-3-methylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 1,1-diethyl-3-methylthiourea
- N,N-diethyl-N'-methyl-thiourea
- Thiourea, N,N-diethyl-N'-methyl-
- CH3NHCSN(C2H5)2
- N,N-diethyl-N'-methylthiourea
- 3,3-diethyl-1-methyl-thiourea
- AKOS003720921
- CTK0D7386
- N,N-Diaethyl-N'-methyl-thioharnstoff
- N,N-diethyl-N'-methyl-thiourea; Thiourea, N,N-diethyl-N'-methyl-; CH3NHCSN(C2H5)2; N,N-diethyl-N'-methylthiourea; 3,3-diethyl-1-methyl-thiourea; AKOS003720921; CTK0D7386; N,N-Diaethyl-N'-methyl-thioharnstoff;
- SCHEMBL8392148
- 10569-54-7
- JTGRVEPHPHGJJL-UHFFFAOYSA-N
- DTXSID00449516
-
- Inchi: InChI=1S/C6H14N2S/c1-4-8(5-2)6(9)7-3/h4-5H2,1-3H3,(H,7,9)
- InChI Key: JTGRVEPHPHGJJL-UHFFFAOYSA-N
- SMILES: CCN(CC)C(=S)NC
Computed Properties
- Exact Mass: 146.08776963g/mol
- Monoisotopic Mass: 146.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 89.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 47.4Ų
1,1-diethyl-3-methylthiourea Related Literature
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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